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Compound of Interest

Compound Name: Vilazodone

Cat. No.: B1662482

This document provides a comprehensive, step-by-step guide for the proper and compliant
disposal of vilazodone and vilazodone-contaminated materials within research, scientific, and
drug development environments. Adherence to these procedures is essential for ensuring
personnel safety, environmental protection, and regulatory compliance.

Regulatory and Safety Overview

Vilazodone is a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial
agonist.[1][2] While not classified as a controlled substance by the U.S. Drug Enforcement
Administration (DEA), its disposal from institutional settings such as laboratories is regulated by
the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery
Act (RCRA), alongside state and local authorities.[3][4][5]

The Safety Data Sheet (SDS) for vilazodone hydrochloride indicates it is suspected of
damaging fertility or the unborn child (Hazard Statement H361), necessitating careful handling
and disposal to prevent exposure and environmental release.[6] Standard disposal methods for
the general public, such as flushing or mixing with household trash, are not appropriate or
compliant for laboratory-generated pharmaceutical waste.[7][8][9]

Vilazodone Waste Classification and Management

The primary step in vilazodone disposal is correctly classifying the waste stream. The disposal
pathway depends on whether the vilazodone is in its pure form or has been mixed with other
laboratory chemicals. The following table summarizes the disposal pathways.
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Waste Stream
Characteristics

EPA Waste Classification

Recommended Disposal
Pathway

Unused or expired pure
vilazodone; materials lightly
contaminated with vilazodone

(e.g., gloves, weigh boats).

Typically Non-Hazardous

Pharmaceutical Waste.

Segregate into a designated,
clearly labeled non-hazardous
pharmaceutical waste
container (often a blue bin).
[10]

Vilazodone mixed with an
RCRA-listed hazardous
solvent (e.g., methanol,

acetonitrile).

RCRA Hazardous Waste.

Must be managed and
disposed of as hazardous
chemical waste according to all

federal and local regulations.

Empty stock bottles that

contained pure vilazodone.

Non-Hazardous Solid Waste.

Triple-rinse with a suitable
solvent; the first rinseate
should be collected as
chemical waste. Once clean
and dry, obliterate the label
and dispose of the bottle in

regular trash or recycling.

Sharps contaminated with
vilazodone (e.g., needles,

syringes).

Biohazardous and

Pharmaceutical Waste.

Dispose of immediately into a
designated sharps container
for pharmaceutical waste.[10]
[11]

Step-by-Step Disposal Protocol

Objective: To ensure all vilazodone-containing waste is identified, segregated, containerized,

and disposed of via a licensed waste management vendor in compliance with all applicable

regulations.

Methodology:

« |dentification and Segregation:

o At the point of generation, identify all materials as "Vilazodone Waste." This includes pure

drug, contaminated lab consumables (pipette tips, gloves, vials), and solutions.
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o Segregate vilazodone waste from general trash, biohazardous waste (unless sharps),
and other chemical waste streams to prevent cross-contamination.[10]

o Waste Characterization:

o Consult the experimental protocol. Determine if the vilazodone waste is mixed with any
solvent or chemical listed as hazardous under EPA's RCRA regulations.

o If the waste is pure vilazodone or mixed only with non-hazardous materials, manage it as
Non-Hazardous Pharmaceutical Waste.

o If the waste is mixed with a listed hazardous chemical, it must be managed as RCRA
Hazardous Waste.

o Containerization and Labeling:

o For Non-Hazardous Pharmaceutical Waste:

» Place waste into a designated container, typically a blue pharmaceutical waste bin or a
securely sealed container labeled "Non-Hazardous Pharmaceutical Waste for
Incineration."[10]

» Ensure the container is durable, leak-proof, and kept closed when not in use.

o For RCRA Hazardous Waste:

» Place waste into an approved hazardous waste container compatible with the material's
chemical properties.

» Label the container with a "Hazardous Waste" label, clearly identifying the contents
(e.g., "Vilazodone and Methanol"), the associated hazards, and the accumulation start
date.

o Storage and Accumulation:

o Store sealed waste containers in a designated Satellite Accumulation Area (SAA) or
Central Accumulation Area (CAA) that is secure and clearly marked.
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o Follow all institutional guidelines regarding waste accumulation time limits.

» Final Disposal:

o Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EHS) office or a contracted, licensed pharmaceutical waste management vendor.
[4][11]

o All pharmaceutical waste, whether hazardous or non-hazardous, should ultimately be
disposed of via incineration to ensure complete destruction.[4][7]

o Never pour vilazodone solutions down the drain or place solid vilazodone waste in the
regular trash.[5][7]

o Documentation:

o Retain all documentation related to the disposal, including waste profiles, manifests, and
certificates of destruction, for a minimum of three years or as required by your institution
and local regulations.[4]

Vilazodone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
vilazodone waste in a laboratory setting.
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Identify Vilazodone Waste
(Pure drug, solutions, contaminated labware)

Is waste mixed with an
RCRA-listed hazardous chemical?

No Yes

Manage as Non-Hazardous Manage as RCRA

Pharmaceutical Waste Hazardous Waste

Package in approved hazardous
waste container.

Package in designated container
(e.g., Blue Bin) labeled for incineration.

Affix Hazardous Waste Label
with full chemical contents.

Store in designated area for pickup
by licensed waste vendor.

Obtain and file Certificate of Destruction
and all waste manifests.

Click to download full resolution via product page

Caption: Vilazodone Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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